Cas no 154630-93-0 (2-(Trifluoromethyl)piperidine)

• Product Name: 2-(Trifluoromethyl)piperidine
• CAS No: 154630-93-0
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• MDL: MFCD02663549
• CID: 105934
• PubChem ID: 329764525
• Update Time: 2025-09-27

2-(Trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)piperidine
• (+/-)-2-(Trifluoromethyl)piperidine
• (±)-2-(Trifluoromethyl)piperidine
• 2-Trifluoromethylpiperidine
• Piperidine, 2- (trifluoromethyl)-
• ()-2-(TRIFLUOROMETHYL)PIPERIDINE
• 2-Trifluoromethyl-piperidine
• NAXDEFXCCITWEU-UHFFFAOYSA-N
• 7762AA
• STK894698
• BBL021980
• TRA0138001
• AB12058
• SY006005
• AB1000647
• AB0154284
• T80160
• DTXSID70460430
• 2-(Trifluoromethyl)piperidine, 97%
• SB45073
• CS-11121
• MFCD02663549
• SCHEMBL1036841
• Piperidine,2-(trifluoromethyl)-
• A3399
• 154630-93-0
• AC1472
• FT-0681799
• CS-0068101
• SB45104
• EN300-52234
• A936912
• AKOS005144047
• FT-0678660

• MDL： MFCD02663549
• Inchi： 1S/C6H10F3N/c7-6(8,9)5-3-1-2-4-10-5/h5,10H,1-4H2
• InChI Key： NAXDEFXCCITWEU-UHFFFAOYSA-N
• SMILES： FC(C1CCCCN1)(F)F

Computed Properties

• Exact Mass: 153.07700
• Monoisotopic Mass: 153.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 1.8

Experimental Properties

• Density: 1.126 g/mL at 25 °C
• Boiling Point: 118.4°C at 760 mmHg
• Flash Point: Fahrenheit: 80.6 ° f
  Celsius: 27 ° c
  
• Refractive Index: n20/D 1.390
• PSA: 12.03000
• LogP: 2.01960

2-(Trifluoromethyl)piperidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302-H315-H319-H335-H400
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10-22-36/37/38-50
• Safety Instruction： 26-36/37/39-45-61
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(Trifluoromethyl)piperidine

2-(Trifluoromethyl)piperidine (CAS No. 154630-93-0): A Versatile Fluorinated Building Block in Modern Chemistry

The 2-(Trifluoromethyl)piperidine (CAS 154630-93-0) represents a significant fluorinated heterocyclic compound that has gained considerable attention in pharmaceutical and agrochemical research. This piperidine derivative with a trifluoromethyl group at the 2-position offers unique physicochemical properties that make it valuable for drug discovery and material science applications.

Recent studies highlight the growing demand for trifluoromethyl-containing compounds in medicinal chemistry, with 2-(Trifluoromethyl)piperidine emerging as a key structural motif. The compound's enhanced metabolic stability and improved bioavailability compared to non-fluorinated analogs address current challenges in drug development. Researchers particularly value its ability to modulate lipophilicity parameters while maintaining favorable drug-like properties.

The synthesis of 154630-93-0 typically involves fluorination strategies applied to piperidine precursors. Modern approaches focus on developing more sustainable routes, reflecting the pharmaceutical industry's shift toward green chemistry principles. These methods aim to reduce environmental impact while maintaining high yields of this valuable fluorinated intermediate.

In drug discovery, 2-(Trifluoromethyl)piperidine scaffolds appear in numerous clinical candidates targeting central nervous system disorders. The compound's conformational rigidity and electron-withdrawing characteristics make it particularly useful for designing molecules with specific receptor interactions. Recent patent analyses show a steady increase in applications utilizing this trifluoromethyl piperidine derivative across multiple therapeutic areas.

The material science field has also explored 154630-93-0 for developing advanced fluorinated polymers with enhanced thermal stability and chemical resistance. These materials find applications in specialty coatings and electronic components, where the trifluoromethyl group's unique properties contribute to performance improvements.

Analytical characterization of 2-(Trifluoromethyl)piperidine typically involves NMR spectroscopy (particularly 19F NMR), mass spectrometry, and chromatographic techniques. These methods confirm the compound's purity and identity, crucial for research and industrial applications. The distinct 19F NMR signature of the CF3 group provides a convenient handle for reaction monitoring.

Safety assessments indicate that 154630-93-0 requires standard laboratory precautions for handling organic compounds. Proper ventilation controls and personal protective equipment should be employed when working with this material, following established laboratory safety protocols for fluorinated compounds.

The commercial availability of 2-(Trifluoromethyl)piperidine has expanded significantly in recent years, with multiple suppliers offering the compound in various quantities. Pricing trends reflect the growing demand for specialty fluorinated building blocks in pharmaceutical research. Current market analysis suggests continued growth in applications for this versatile chemical intermediate.

Future research directions for 154630-93-0 include exploring its potential in asymmetric synthesis and developing more efficient catalytic systems for its production. The compound's role in PET radiochemistry for diagnostic imaging represents another emerging application area that leverages the trifluoromethyl group's unique properties.

For researchers considering 2-(Trifluoromethyl)piperidine in their work, several key factors should be evaluated: the compound's solubility characteristics in various solvents, its stability under different conditions, and optimal storage requirements. These parameters can significantly impact experimental outcomes when using this fluorinated piperidine derivative in synthetic applications.

The environmental fate of 154630-93-0 has become an important consideration, with recent studies examining its biodegradation pathways and ecotoxicological profile. These investigations align with the chemical industry's increasing focus on sustainable chemistry practices and green metrics evaluation for new compounds.

In summary, 2-(Trifluoromethyl)piperidine (CAS 154630-93-0) stands as an important fluorinated building block with diverse applications across multiple scientific disciplines. Its unique combination of structural features and physicochemical properties continues to drive innovation in medicinal chemistry and materials science, positioning it as a valuable tool for researchers developing next-generation compounds.